3-cyclopropyl-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• IUPAC Name: 3-cyclopropyl-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]quinazoline-2,4-dione
• InChI: InChI=1S/C20H16N4O3/c25-19-15-8-4-5-9-16(15)23(20(26)24(19)14-10-11-14)12-17-21-18(22-27-17)13-6-2-1-3-7-13/h1-9,14H,10-12H2
• InChI Key: QVDVJVBPVOCDFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C20H16N4O3
• Molecular Weight: 360.4 g/mol

Description

The compound “3-cyclopropyl-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione” is a heterocyclic compound. It has been shown to be a functionally selective M1 partial agonist with antagonist properties in M2 and M3 muscarinic receptor assays.

Synthesis Analysis

The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery. Oxadiazoles, being five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms constitute four regioisomeric structures. The synthesis of this compound could involve annulation reaction, followed by desulfurization/intramolecular rearrangement.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclopropyl group, an oxadiazole ring, and a tetrahydroquinazoline moiety. Conformational studies indicate free rotation around the oxadiazole–azanorbornane bond, whilst X-ray studies reveal that the cyclopropyl group is in conjugation with the oxadiazole C N bond.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound could include cyclocondensation of N-phenyl hydrazine with acrylonitrile in ethanol at reflux.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Further investigations into its pharmacological effects are warranted.

Pharmacophore Design and Optimization

• 1,2,4-Oxadiazole Scaffold : The 1,2,4-oxadiazole ring is a well-known pharmacophore found in active pharmaceutical ingredients. .
• Anti-Mycobacterial Agents : Nitrogen- and oxygen-containing scaffolds, such as oxadiazoles, have shown promise as anti-mycobacterial agents. .

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. Compounds with a 1,2,4-oxadiazole motif have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .

Mode of Action

It is known that 1,2,4-oxadiazoles can interact with their targets and cause significant changes . For instance, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .

Biochemical Pathways

Given the anti-infective properties of 1,2,4-oxadiazoles, it is likely that they interfere with the biochemical pathways of the infectious agents .

Result of Action

Given the anti-infective properties of 1,2,4-oxadiazoles, it is likely that they inhibit the growth and proliferation of infectious agents .